Cas no 683218-76-0 (3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 683218-76-0
• MF: C₁₂H₁₆BrNO₅
• MW: 334.163143157959
• CID: 6384901
• PubChem ID: 64144615
• Update Time: 2025-09-23

3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• 3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 683218-76-0
• AKOS013462702
• EN300-1286512

• Inchi： 1S/C12H16BrNO5/c1-12(2,3)19-11(17)14-7(6-10(15)16)8-4-5-9(13)18-8/h4-5,7H,6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： AUPHMHKPAXVDKM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CC(=O)O)NC(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 333.02119g/mol
• Monoisotopic Mass: 333.02119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides